Cas no 180082-59-1 (4'-(5-Methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxylic acid)

• Product name: 4'-(5-Methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxylic acid
• CAS No: 180082-59-1
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808
• MDL: MFCD12547497
• CID: 1030416
• PubChem ID: 21833757

4'-(5-Methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(5-Methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxylic acid
• 4'-(5-METHYL-1,2,4-OXADIAZOL-3-YL)BIPHENYL-4-CARBOXYLIC ACID
• 4-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzoic acid
• 4'-(5-Methyl-1,2,4-oxadiazol-3-yl)-1,1'-biphenyl-4-carboxylic acid
• DTXSID20618621
• 4'-(5-Methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxylicacid
• 180082-59-1
• 4'-(5-Methyl-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-carboxylic acid
• AKOS015842624
• NVOYICJFUIMSEN-UHFFFAOYSA-N
• SCHEMBL6807698

• MDL： MFCD12547497
• Inchi： InChI=1S/C16H12N2O3/c1-10-17-15(18-21-10)13-6-2-11(3-7-13)12-4-8-14(9-5-12)16(19)20/h2-9H,1H3,(H,19,20)
• InChI Key： NVOYICJFUIMSEN-UHFFFAOYSA-N
• SMILES： CC1=NC(=NO1)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)O

Computed Properties

• Exact Mass: 280.08479225g/mol
• Monoisotopic Mass: 280.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives